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Compound of Interest

Compound Name: 2-(Difluoroacetyl)cyclohexanone
CAS No.: 149894-28-0
Cat. No.: B114799

Get Quote

Technical Monograph: 2-
(Difluoroacetyl)cyclohexanone

Synthesis, Characterization, and Application in Fluorinated Heterocycles

Executive Summary & Strategic Value

2-(Difluoroacetyl)cyclohexanone (IUPAC: 2-(2,2-difluoroacetyl)cyclohexan-1-one) is a critical

-diketone intermediate used primarily in the synthesis of difluoromethyl-substituted
heterocycles. In modern drug discovery, the difluoromethyl group (

) is a prized bioisostere for hydroxyl (
) and thiol (
) groups, acting as a lipophilic hydrogen bond donor that modulates

and metabolic stability without the steric bulk of a trifluoromethyl group.
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Unlike its trifluoromethyl analog (2-(trifluoroacetyl)cyclohexanone, CAS 360-53-2), the difluoro-
variant is rarely available as a catalog commodity due to lower stability and higher cost of
precursors. Consequently, it is almost exclusively synthesized de novo in medicinal chemistry
campaigns. This guide provides the definitive protocol for its generation, validation, and
downstream application.

Chemical Identity & Physicochemical Profile

Property Specification
Compound Name 2-(2,2-Difluoroacetyl)cyclohexan-1-one
Common Identifier 2-(Difluoroacetyl)cyclohexanone

Not widely assigned (Synthesized in situ);
Analog: 360-53-2 (

CAS Number
)
Molecular Formula
Molecular Weight 176.16 g/mol

Cyclohexanone (CAS 108-94-1), Ethyl

Key Precursors ]
Difluoroacetate (CAS 454-31-9)

Physical State Colorless to pale yellow oil (at RT)

Hygroscopic; prone to hydrolysis. Store under
Stability
at -20°C.

Structural Dynamics: Tautomerism

The compound exists in a dynamic equilibrium between the keto and enol forms. In non-polar
solvents (e.g.,

), the enol form is predominant, stabilized by an intramolecular hydrogen bond between the
enolic proton and the difluoroacetyl carbonyl oxygen. This structural feature is critical for its
reactivity with nucleophiles (e.g., hydrazines).

Synthesis Protocol: Claisen Condensation
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Objective: Regioselective C-acylation of cyclohexanone using ethyl difluoroacetate.

Reagents & Materials

e Substrate: Cyclohexanone (1.0 eq)
e Acylating Agent: Ethyl difluoroacetate (1.1 eq)

e Base: Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.2 eq) or Lithium
Hexamethyldisilazide (LiIHMDS) for kinetic control.

e Solvent: Anhydrous THF (Tetrahydrofuran) or MTBE.
e Quench: 1M

or saturated

Step-by-Step Methodology

e Preparation of Base:

o Wash NaH (1.2 eq) with dry hexane to remove mineral oil (optional but recommended for
cleaner NMR). Suspend in anhydrous THF at 0°C under Argon.

e Enolate Formation:
o Add Cyclohexanone (1.0 eq) dropwise to the NaH suspension over 30 minutes.
o Observation: Evolution of

gas.

o Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 30 minutes to ensure
complete deprotonation.

o Acylation (The Critical Step):

o Cool the enolate solution back to 0°C.
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o Add Ethyl Difluoroacetate (1.1 eq) dropwise. Note: Rapid addition can lead to exotherms
and polymerization.

o Allow the reaction to warm to RT and stir for 12—16 hours.
e Workup & Isolation:

o Cool reaction mixture to 0°C.

o Carefully quench with 1M

until pH ~4-5. Caution: Do not make too acidic (pH < 2) to avoid decarboxylation or retro-
Claisen.

o Extract with

or EtOAc (

).

o Wash combined organics with brine, dry over
, and concentrate in vacuo.
 Purification:

o The crude oil is often pure enough for the next step. If necessary, purify via flash
chromatography (Silica gel, Hexanes/EtOAc gradient). Note: The compound may streak
on silica due to keto-enol tautomerism.

Reaction Pathway Visualization

NaH, THF
Cyclohexanone 0°C ->RT Enolate Intermediate + Ethyl Difluoroacetate
(C6H100) (Nucleophile) Claisen Condensation

2-(Difluoroacetyl)
Ethyl Difluoroacetate }——------===""""" P cyclohexanone
(Electrophile)
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Figure 1: Claisen condensation pathway for the synthesis of 2-
(Difluoroacetyl)cyclohexanone.

Characterization & Validation

Since the CAS is not standard, structural validation is mandatory.
e NMR (376 MHz,

):

o Look for a characteristic signal around

-125to -127 ppm.

o If the enol form dominates, this signal may appear as a doublet (

 NMR (400 MHz,

):

o Enolic Proton: Broad singlet at
13.5-15.0 ppm (disappears with
shake).

o Proton: Triplet of triplets (

) typically around

5.8-6.2 ppm.
e Mass Spectrometry (ESI/GC-MS):

o Parention

o Fragmentation often shows loss of

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b114799/docs?utm_src=pdf-body#2-difluoroacetyl-cyclohexanone-cas-number-and-identifiers
https://www.benchchem.com/product/b114799/docs?utm_src=pdf-body#2-difluoroacetyl-cyclohexanone-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

) or

Applications: Fluorinated Heterocycle Synthesis

The primary utility of 2-(difluoroacetyl)cyclohexanone is as a precursor for 3-
(difluoromethyl)-4,5,6,7-tetrahydro-1H-indazoles (via hydrazine) or 2-(difluoromethyl)-5,6,7,8-
tetrahydroquinazolines (via amidines).

Protocol: Synthesis of 3-(Difluoromethyl)indazole
Derivative

» Dissolve 2-(difluoroacetyl)cyclohexanone (1.0 eq) in Ethanol.
e Add Hydrazine Hydrate (1.2 eq).
e Reflux for 2—4 hours.

o Concentrate and recrystallize to obtain the pyrazole.

Heterocycle Formation Workflow
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Figure 2: Divergent synthesis of fluorinated bioisosteres from the core scaffold.
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Safety & Handling

Fluorinated Esters: Ethyl difluoroacetate is volatile and can cause severe eye irritation.
Handle in a fume hood.

Sodium Hydride: Pyrophoric. Reacts violently with water. quench all reaction vessels and
tools with isopropanol before water disposal.

HF Generation: While the

bond is stable, harsh acidic conditions at high temperatures could theoretically release trace
HF. Use plasticware for long-term storage if possible, though glass is generally acceptable
for this specific ketone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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